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Torin 1 is a potent and selective inhibitor of mTOR (IC50 = 2 and 10 nM for mTORC1 and mTORC2, respectively). It shows over 100-fold selectivity for mTOR over PI3Kα and other PI3K-like kinases, including ATM, DNA-PK, and hVps34, as well as 450 other protein kinases. Torin 1, is efficacious at a dose of 20 mg/kg in inhibiting downstream effectors of mTOR in mice.
Torin-1 is a potent and selective mTOR inhibitor. The apoptosis-inducing mTOR inhibitor Torin-1 hindered growth, motility, invasion, and survival of CoCSCs in vitro, and suppressed tumor growth in vivo with a concomitant reduction in vessel formation. Torin-1 also affected the expression of markers for cell proliferation, angio-/lympho-genesis, and stemness in vivo, including Ki67, DLL1, DLL4, Notch, Lgr5, and CD44. Importantly, Torin-1 did not affect the survival of normal colon stem cells in vivo, suggesting its...